molecular formula C11H14F2IO3P B8250150 Diethyl difluoro(4-iodophenyl)methylphosphonate

Diethyl difluoro(4-iodophenyl)methylphosphonate

Cat. No. B8250150
M. Wt: 390.10 g/mol
InChI Key: ZUVRQZGOJFKMIA-UHFFFAOYSA-N
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Description

Diethyl difluoro(4-iodophenyl)methylphosphonate is a useful research compound. Its molecular formula is C11H14F2IO3P and its molecular weight is 390.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

Nucleophilic Difluoromethylenation

Diethyl difluoro(trimethylsilyl)methylphosphonate, a related compound, has been used in nucleophilic difluoromethylenation of aldehydes and ketones. This process generates reactive carbanion species under mild conditions, providing straightforward access to phosphates of syn and anti 2,2-difluoro-1,3-diols. This methodology has shown compatibility with non-enolizable and enolizable aldehydes and ketones, suggesting its versatility in chemical synthesis (Alexandrova & Beier, 2009).

Synthesis of Structurally Diverse β-Hydroxy-α,α-difluorophosphonates

In a study by Wang, Cao, and Zhou (2016), diethyl (difluoro(trimethylsilyl)methyl)phosphonate was used in the difluoromethylenation of various ketones. This facilitated the synthesis of structurally diverse β-hydroxy-α,α-difluorophosphonates, significant for medicinal research (Wang, Cao, & Zhou, 2016).

Synthesis of Novel Cyclopropane Nucleotide Analogues

Diethyl (1S∗,2S∗)-2-acethylcyclopropylmethylphosphonate, a compound similar in structure, was used for the stereoselective synthesis of cyclopropylalkanols. These compounds were further manipulated into nucleotide analogues, offering potential as multi-substrate analogue inhibitors for purine nucleoside phosphorylase (Yokomatsu et al., 2000).

Green Synthesis of α-Glucosidase Inhibitors

Novel diethyl((2-iodo-4-(trifluoromethyl)phenyl)amino)(aryl)methyl)phosphonates were synthesized via a green chemistry approach. These compounds demonstrated strong α-glucosidase inhibitory activity, highlighting their potential in medical research (Shaik et al., 2020).

Corrosion Inhibition in Industrial Processes

α-Aminophosphonates, including compounds structurally similar to diethyl difluoro(4-iodophenyl)methylphosphonate, have shown effectiveness as corrosion inhibitors in industrial pickling processes. Their inhibitory effect was confirmed through experimental and theoretical methods, demonstrating their utility in material science (Gupta et al., 2017).

Pharmaceutical Applications

Several studies have utilized similar phosphonate compounds in the synthesis of molecules with potential therapeutic applications. These include antioxidants, anti-breast cancer agents, and inhibitors in the shikimic acid pathway (Prasad et al., 2013), (Kawamoto & Campbell, 1997).

properties

IUPAC Name

1-[diethoxyphosphoryl(difluoro)methyl]-4-iodobenzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14F2IO3P/c1-3-16-18(15,17-4-2)11(12,13)9-5-7-10(14)8-6-9/h5-8H,3-4H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZUVRQZGOJFKMIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOP(=O)(C(C1=CC=C(C=C1)I)(F)F)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14F2IO3P
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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